Cas no 1261922-74-0 (2-Chloro-5-(3-chloro-5-fluorophenyl)benzoic acid)

• Product Name: 2-Chloro-5-(3-chloro-5-fluorophenyl)benzoic acid
• CAS No: 1261922-74-0
• MF: C₁₃H₇Cl₂FO₂
• MW: 285.097885370255
• MDL: MFCD18321009
• CID: 2621905
• PubChem ID: 53226900
• Update Time: 2025-06-08

2-Chloro-5-(3-chloro-5-fluorophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18321009
• AKOS017552710
• 2-Chloro-5-(3-chloro-5-fluorophenyl)benzoic acid, 95%
• 2-CHLORO-5-(3-CHLORO-5-FLUOROPHENYL)BENZOIC ACID
• 1261922-74-0
• DTXSID70690518
• 3',4-Dichloro-5'-fluoro[1,1'-biphenyl]-3-carboxylic acid
• 2-Chloro-5-(3-chloro-5-fluorophenyl)benzoic acid

• MDL： MFCD18321009
• Inchi： 1S/C13H7Cl2FO2/c14-9-3-8(4-10(16)6-9)7-1-2-12(15)11(5-7)13(17)18/h1-6H,(H,17,18)
• InChI Key： OGEXMBQOWPEUDP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)O)C1C=C(C=C(C=1)Cl)F

Computed Properties

• Exact Mass: 283.9807130Da
• Monoisotopic Mass: 283.9807130Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-Chloro-5-(3-chloro-5-fluorophenyl)benzoic acid

2-Chloro-5-(3-chloro-5-fluorophenyl)benzoic acid (CAS No. 1261922-74-0): An Overview of a Promising Compound in Medicinal Chemistry

2-Chloro-5-(3-chloro-5-fluorophenyl)benzoic acid (CAS No. 1261922-74-0) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of substituted benzoic acids, which are known for their diverse biological activities and pharmacological properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of 2-Chloro-5-(3-chloro-5-fluorophenyl)benzoic acid.

Chemical Structure and Properties

2-Chloro-5-(3-chloro-5-fluorophenyl)benzoic acid is characterized by its aromatic ring system with multiple substituents, including chlorine and fluorine atoms. The presence of these halogens imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity. The compound has a molecular formula of C₁₄H₈Cl₂FNO₂ and a molecular weight of approximately 313.16 g/mol. Its physical properties include a melting point of around 180°C and a solubility profile that varies depending on the solvent used.

Synthesis Methods

The synthesis of 2-Chloro-5-(3-chloro-5-fluorophenyl)benzoic acid can be achieved through various routes, each with its own advantages and limitations. One common method involves the reaction of 3-chloro-5-fluorobenzoyl chloride with 2-chlorophenol in the presence of a suitable base, followed by hydrolysis to form the desired carboxylic acid. Another approach involves the coupling of 3-chloro-5-fluorobenzeneboronic acid with 2-chlorobenzoic acid using palladium-catalyzed cross-coupling reactions. These methods have been optimized to achieve high yields and purity, making them suitable for large-scale production.

Biological Activities

2-Chloro-5-(3-chloro-5-fluorophenyl)benzoic acid has been studied for its potential biological activities, particularly in the context of drug discovery and development. Recent research has shown that this compound exhibits significant anti-inflammatory and anti-cancer properties. For instance, studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, suggesting its potential as an anti-inflammatory agent.

In addition to its anti-inflammatory effects, 2-Chloro-5-(3-chloro-5-fluorophenyl)benzoic acid has also shown promise in cancer research. Preclinical studies have indicated that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism underlying these effects is thought to involve the modulation of key signaling pathways such as NF-κB and MAPK.

Potential Applications

The unique properties of 2-Chloro-5-(3-chloro-5-fluorophenyl)benzoic acid make it a valuable candidate for further development in several therapeutic areas. In the realm of anti-inflammatory drugs, this compound could be used to treat conditions such as rheumatoid arthritis, inflammatory bowel disease, and asthma. Its ability to inhibit pro-inflammatory cytokines makes it an attractive target for drug development.

In cancer therapy, 2-Chloro-5-(3-chloro-5-fluorophenyl)benzoic acid could be developed into novel anticancer agents that target specific signaling pathways involved in tumor growth and survival. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects.

Conclusion

In summary, 2-Chloro-5-(3-chloro-5-fluorophenyl)benzoic acid (CAS No. 1261922-74-0) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the treatment of various diseases.